Cas no 93552-74-0 (Butanoic acid,2-[(dimethylamino)methylene]-3-oxo-, 1,1-dimethylethyl ester)

• Product name: Butanoic acid,2-[(dimethylamino)methylene]-3-oxo-, 1,1-dimethylethyl ester
• CAS No: 93552-74-0
• MF: C₁₁H₁₉NO₃
• MW: 213.27346
• MDL: MFCD00828937
• CID: 801420
• PubChem ID: 3717015

Butanoic acid,2-[(dimethylamino)methylene]-3-oxo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-[(dimethylamino)methylene]-3-oxo-, 1,1-dimethylethyl ester
• (E)-tert-butyl 2-((dimethylamino)methylene)-3-oxobutanoate
• tert-butyl 2-(dimethylaminomethylidene)-3-oxobutanoate
• TERT-BUTYL 2-ACETYL-3-(DIMETHYLAMINO)ACRYLATE
• tert-butyl 2-((dimethylamino)methylene)-3-oxobutanoate
• KJFFPNCTSYAOCU-UHFFFAOYSA-N
• 93552-74-0
• TERT-BUTYL2-ACETYL-3-(DIMETHYLAMINO)ACRYLATE
• (Z)-tert-butyl 2-((dimethylamino)methylene)-3-oxobutanoate
• DTXSID10395439
• SCHEMBL5902455

• MDL： MFCD00828937
• Inchi： InChI=1S/C11H19NO3/c1-8(13)9(7-12(5)6)10(14)15-11(2,3)4/h7H,1-6H3
• InChI Key： KJFFPNCTSYAOCU-UHFFFAOYSA-N
• SMILES： CC(=O)C(=CN(C)C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 213.136
• Monoisotopic Mass: 213.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 46.6Ų
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives